Cas no 84474-35-1 (Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4,15-diacetate 8-(3-hydroxy-3-methylbutanoate), (3a,4b,8a)- (9CI))

• Product Name: Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4,15-diacetate 8-(3-hydroxy-3-methylbutanoate), (3a,4b,8a)- (9CI)
• CAS No: 84474-35-1
• MF: C₂₄H₃₄O₁₀
• MW: 482.520768642426
• CID: 707291
• PubChem ID: 121596580
• Update Time: 2025-04-19

Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4,15-diacetate 8-(3-hydroxy-3-methylbutanoate), (3a,4b,8a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 4,15-diacetate 8-(3-hydroxy-3-methylbutanoate), (3a,4b,8a)- (9CI)
• 3'-hydroxy-T-2 toxin
• 3'-Hydroxy-toxin T-2
• 3'-Hydroxy-T 2
• 84474-35-1
• DTXSID901021335
• Q27896361
• TRICHOTHEC-9-ENE-3,4,8,15-TETROL, 12,13-EPOXY-, 4,15-DIACETATE 8-(3-HYDROXY-3-METHYLBUTANOATE), (3.ALPHA.,4.BETA.,8.ALPHA.)-
• QH9B9APL9T
• UNII-QH9B9APL9T
• 3'-hydroxy T-2 toxin
• 19-OH-T-2 toxin
• Trichothec-9-ene-3,4,8,15-tetrol, 12,13-epoxy-, 4,15-diacetate 8-(3-hydroxy-3-methylbutanoate), (3-alpha,4-beta,8-alpha)-
• 3'-Hydroxy T2 toxin
• DTXSID001004754
• [(2R,4S,7R,9R,10R,11S)-11-acetyloxy-2-(acetyloxymethyl)-10-hydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-4-yl] 3-hydroxy-3-methylbutanoate
• 4,15-Bis(acetyloxy)-3-hydroxy-12,13-epoxytrichothec-9-en-8-yl 3-hydroxy-3-methylbutanoate

• Inchi： 1S/C24H34O10/c1-12-7-16-23(10-30-13(2)25,8-15(12)33-17(27)9-21(4,5)29)22(6)19(32-14(3)26)18(28)20(34-16)24(22)11-31-24/h7,15-16,18-20,28-29H,8-11H2,1-6H3/t15-,16+,18+,19+,20+,22+,23+,24-/m0/s1
• InChI Key： MLDQZNYFEGLVAS-GGTUAJKXSA-N
• SMILES： O1C[C@]21[C@H]1[C@@H]([C@H]([C@]2(C)[C@@]2(COC(C)=O)C[C@@H](C(C)=C[C@H]2O1)OC(CC(C)(C)O)=O)OC(C)=O)O

Computed Properties

• Exact Mass: 482.215197
• Monoisotopic Mass: 482.215197
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 927
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141
• XLogP3: -0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes